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Compound of Interest

Compound Name: Vibegron

Cat. No.: B611683 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

Vibegron, an active pharmaceutical ingredient, is crucial for maintaining laboratory safety,

ensuring regulatory compliance, and minimizing environmental impact. This guide provides a

comprehensive overview of the recommended disposal procedures for Vibegron, drawing from

safety data sheets and general pharmaceutical waste guidelines.

Regulatory Framework and Classification
Vibegron is not classified as a "Hazardous Chemical" as defined by the OSHA Hazard

Communication Standard, 29 CFR 1910.1200.[1] However, as a pharmaceutical compound, its

disposal is subject to federal, state, and local regulations governing chemical and

pharmaceutical waste.[2][3] It is imperative to consult and adhere to these specific regulations

in your jurisdiction.

Disposal Procedures for Unused or Expired
Vibegron
The primary recommended method for the disposal of excess or expired Vibegron is through a

licensed hazardous material disposal company.[1] Alternatively, incineration in a facility

equipped with an afterburner and scrubber may be permissible.[1]

Step-by-Step Disposal Workflow:

Segregation and Collection:
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Collect all unused, expired, or contaminated Vibegron, including pure compound and any

contaminated lab materials (e.g., weighing boats, gloves, wipes).

Place these materials in a designated, clearly labeled, and sealed waste container. The

container should be appropriate for pharmaceutical waste.

Engagement of a Licensed Disposal Vendor:

Contact a certified hazardous or pharmaceutical waste disposal company to arrange for

pickup and disposal.

Ensure the vendor is knowledgeable about and compliant with all relevant federal, state,

and local regulations for pharmaceutical waste.

Documentation:

Maintain detailed records of the disposed Vibegron, including the quantity, date of

disposal, and the name of the disposal company. This documentation is essential for

regulatory compliance.

Handling of Spills and Contaminated Materials
In the event of a Vibegron spill, the following procedures should be followed:

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, eye

protection, and respiratory protection, to avoid inhalation and contact with skin and eyes.

Containment: Prevent further leakage or spillage. Keep the product away from drains and

water courses.

Cleanup:

For solid spills, carefully sweep or vacuum the material, avoiding dust formation.

For solutions, absorb the spill with an inert, non-combustible material such as diatomite or

universal binders.

Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.
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Disposal of Contaminated Materials: All cleanup materials should be collected and disposed

of as pharmaceutical waste according to the procedures outlined above.

Environmental Considerations
While specific ecotoxicity data for Vibegron is not readily available, it is crucial to prevent its

release into the environment. Improper disposal of pharmaceuticals can lead to contamination

of water supplies and soil, potentially harming wildlife and human health. Therefore, avoid

discharging Vibegron into drains, water courses, or onto the ground.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational process for the proper

disposal of Vibegron in a laboratory setting.
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Vibegron Disposal Workflow Diagram

Note on Consumer-Level Disposal: For non-professional settings, unused medications should

ideally be taken to a drug take-back program. If this is not an option, the medication can be
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mixed with an undesirable substance like coffee grounds or kitty litter, placed in a sealed

container, and then discarded in household trash. Flushing is generally not recommended

unless specifically instructed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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